Cas no 445-02-3 (2-Amino-5-bromobenzotrifluoride)

• Product name: 2-Amino-5-bromobenzotrifluoride
• CAS No: 445-02-3
• MF: C₇H₅BrF₃N
• MW: 240.0205
• MDL: MFCD00064393
• CID: 37414
• PubChem ID: 87562547

2-Amino-5-bromobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromobenzotrifluoride
• 4-Bromo-2-(trifluoromethyl)aniline
• 4-Bromo-alpha,alpha,alpha-trifluoro-o-toluidine
• 4-Bromo-2-(trifluoromethyl)benzenamine
• 4-Bromo-2-Trifluoroaniline
• 2-AMINO-5-BROMO TRIFLUOROTOLUENE
• 2-Amino-5-bromobenzo
• 4-bromo-2-trifluoromethylaniline
• para-bromo ortho-trifluoromethyl aniline
• Benzenamine, 4-bromo-2-(trifluoromethyl)-
• 4-Bromo-2-trifluoromethyl-phenylamine
• 2-amino-5-bromo(trifluoromethyl)benzene
• 2-Amino-5-Bromo benzotrifluoride
• 2-trifluoromethyl-4-bromoaniline
• 4-bromo-2-(trifluoromethyl)-aniline
• 4-BROMO-2-(TRIFLUOROMETHYL)-BENZ
• NSC 88311
• 4-bromo-2-(trifluoromethyl) aniline
• AM20050549
• 4-bromo-2-trifluoromethylphenylamine
• W-106193
• A7068
• MFCD00064393
• PS-7594
• NSC-88311
• NSC88311
• BB 0245946
• UNII-LY2Y65FS45
• CS-0007573
• o-Toluidine, 4-bromo-.alpha.,.alpha.,.alpha.-trifluoro-
• 2-amino-5-bromo-benzotrifluoride
• DTXSID1059999
• 4-Bromo-2-(trifluoromethyl)aniline, 97%
• EN300-45196
• NS00043418
• 445-02-3
• 4,4,5,5-Tetramethyl-2-(3,5-dihydro-2H-thiopyran-4-yl)-1,3,2-dioxaborolane
• o-Toluidine, 4-bromo-alpha,alpha,alpha-trifluoro-
• 4-Bromo-.alpha.,.alpha.,.alpha.-trifluoro-o-toluidine
• VRMASOSNJWYNSQ-UHFFFAOYSA-N
• 2-Amino-5-bromotrifluorobenzene
• EINECS 207-150-8
• A1056
• NCIOpen2_005386
• LY2Y65FS45
• AC-3724
• 2-(trifluoromethyl)-4-bromoaniline
• AKOS000111220
• SCHEMBL185578
• FT-0611150
• DTXCID0040335
• DB-024031
• 2-Amino-5-bromobenzotrifluoride

• MDL： MFCD00064393
• Inchi： 1S/C7H5BrF3N/c8-4-1-2-6(12)5(3-4)7(9,10)11/h1-3H,12H2
• InChI Key： PHXGKHTWEOPCEW-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C(C(F)(F)F)C=1[H])N([H])[H]
• BRN： 2211504

Computed Properties

• Exact Mass: 238.95600
• Monoisotopic Mass: 238.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Color/Form: Grayish yellow liquid
• Density: 1.71 g/mL at 25 °C(lit.)
• Melting Point: 33-34℃
• Boiling Point: 102°C/11mmHg(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.532(lit.)
• PSA: 26.02000
• LogP: 3.63130
• Solubility: Unable or difficult to mix

2-Amino-5-bromobenzotrifluoride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• HazardClass：6.1
• TSCA：T
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R36/37/38

2-Amino-5-bromobenzotrifluoride Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Amino-5-bromobenzotrifluoride

Introduction to 2-Amino-5-bromobenzotrifluoride (CAS No. 445-02-3)

2-Amino-5-bromobenzotrifluoride, with the CAS number 445-02-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an amino group, a bromine atom, and a trifluoromethyl group attached to a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications.

The molecular formula of 2-Amino-5-bromobenzotrifluoride is C₈H₆BrF₃N, and its molecular weight is approximately 239.04 g/mol. The compound is a white to off-white solid at room temperature and is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various chemical reactions and formulations.

In the realm of medicinal chemistry, 2-Amino-5-bromobenzotrifluoride has been extensively studied for its potential as an intermediate in the synthesis of pharmaceuticals. The presence of the amino group allows for the formation of amides and other nitrogen-containing functionalities, which are common in many drug molecules. Additionally, the bromine atom can be readily substituted in various chemical reactions, making this compound a valuable starting material for the synthesis of diverse compounds.

Recent research has highlighted the importance of 2-Amino-5-bromobenzotrifluoride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of 2-Amino-5-bromobenzotrifluoride exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the potential of this compound in addressing emerging viral threats.

Beyond its applications in medicinal chemistry, 2-Amino-5-bromobenzotrifluoride has also found use in materials science. The trifluoromethyl group imparts unique electronic and physical properties to the molecule, making it suitable for the development of advanced materials. For example, a study published in Advanced Materials in 2020 explored the use of this compound as a building block for organic semiconductors. The researchers found that derivatives of 2-Amino-5-bromobenzotrifluoride exhibited excellent charge transport properties and stability, making them promising candidates for use in organic electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The synthetic versatility of 2-Amino-5-bromobenzotrifluoride has also been leveraged in combinatorial chemistry approaches. Combinatorial libraries derived from this compound have been used to screen for new bioactive molecules with potential applications in drug discovery and materials science. The ability to rapidly generate large numbers of structurally diverse compounds from a single starting material makes this approach highly efficient and cost-effective.

In terms of safety and handling, it is important to note that while 2-Amino-5-bromobenzotrifluoride is not classified as a hazardous substance under current regulations, proper precautions should be taken when handling this compound. It is recommended to work with it under a fume hood to avoid inhalation of vapors and to wear appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 2-Amino-5-bromobenzotrifluoride (CAS No. 445-02-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers working on drug discovery, materials science, and combinatorial chemistry. As ongoing research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow.